Cas no 131330-81-9 (2-cycloheptylprop-2-enoic acid)

2-cycloheptylprop-2-enoic acid structure
131330-81-9 structure
Product name:2-cycloheptylprop-2-enoic acid
CAS No:131330-81-9
MF:C10H16O2
MW:168.232843399048
CID:6527832
PubChem ID:21387940

2-cycloheptylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-cycloheptylprop-2-enoic acid
    • EN300-1762937
    • 131330-81-9
    • SCHEMBL642121
    • Inchi: 1S/C10H16O2/c1-8(10(11)12)9-6-4-2-3-5-7-9/h9H,1-7H2,(H,11,12)
    • InChI Key: NTAWCBFYRWRSTL-UHFFFAOYSA-N
    • SMILES: OC(C(=C)C1CCCCCC1)=O

Computed Properties

  • Exact Mass: 168.115029749g/mol
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

2-cycloheptylprop-2-enoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1762937-5.0g
2-cycloheptylprop-2-enoic acid
131330-81-9
5g
$3147.0 2023-06-03
Enamine
EN300-1762937-1g
2-cycloheptylprop-2-enoic acid
131330-81-9
1g
$1086.0 2023-09-20
Enamine
EN300-1762937-5g
2-cycloheptylprop-2-enoic acid
131330-81-9
5g
$3147.0 2023-09-20
Enamine
EN300-1762937-0.1g
2-cycloheptylprop-2-enoic acid
131330-81-9
0.1g
$956.0 2023-09-20
Enamine
EN300-1762937-0.05g
2-cycloheptylprop-2-enoic acid
131330-81-9
0.05g
$912.0 2023-09-20
Enamine
EN300-1762937-2.5g
2-cycloheptylprop-2-enoic acid
131330-81-9
2.5g
$2127.0 2023-09-20
Enamine
EN300-1762937-0.5g
2-cycloheptylprop-2-enoic acid
131330-81-9
0.5g
$1043.0 2023-09-20
Enamine
EN300-1762937-1.0g
2-cycloheptylprop-2-enoic acid
131330-81-9
1g
$1086.0 2023-06-03
Enamine
EN300-1762937-0.25g
2-cycloheptylprop-2-enoic acid
131330-81-9
0.25g
$999.0 2023-09-20
Enamine
EN300-1762937-10.0g
2-cycloheptylprop-2-enoic acid
131330-81-9
10g
$4667.0 2023-06-03

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